Cas no 149442-04-6 (3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester)
149442-04-6 structure
Product Name:3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester
CAS No:149442-04-6
MF:C12H23NO2
MW:213.316523790359
CID:100223
PubChem ID:3021002
Update Time:2025-04-18
3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester
- 1-Butyl-2-ethoxycarbonylpiperidine
- Ethyl 1-butyl-2-piperidinecarboxylate
- Ethyl1-butyl-2-piperidinecarbxylate
- EINECS 288-717-7
- Ethyl 1-butylpiperidine-2-carboxylate
- ethyl-N-n-butylpipecolinate
- 149442-04-6
- AKOS008298160
- NS00065232
- 85866-14-4
- A808894
- DTXSID801006447
-
- Inchi: 1S/C12H23NO2/c1-3-5-9-13-10-7-6-8-11(13)12(14)15-4-2/h11H,3-10H2,1-2H3
- InChI Key: OAAXEKNPTNLHID-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCCN1CCCC)=O
Computed Properties
- Exact Mass: 213.173
- Monoisotopic Mass: 213.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.959
- Boiling Point: 269.5°Cat760mmHg
- Flash Point: 88.1°C
- Refractive Index: 1.459
3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
149442-04-6 (3-Piperidinecarboxylicacid, 1-butyl-, ethyl ester) Related Products
- 15862-72-3(ethyl piperidine-2-carboxylate)
- 1690-74-0(Methyl 1-methylpiperidine-2-carboxylate)
- 30727-18-5(Ethyl 1-methylpiperidine-2-carboxylate)
- 41994-45-0(methyl piperidine-2-carboxylate)
- 107599-40-6(Methyl 1-ethylpyrrolidine-2-carboxylate)
- 41994-50-7(2,5-diethyl pyrrolidine-2,5-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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